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fluorobenzonitrile

Cat. No.: B1272964 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of 4-
(Bromomethyl)-2-fluorobenzonitrile (CAS RN: 222978-03-2). Adherence to these procedures

is critical to ensure personnel safety and environmental compliance. This substance is harmful

if swallowed, in contact with skin, or inhaled, and causes skin and serious eye irritation.[1][2][3]

I. Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are in a well-ventilated area, preferably

within a chemical fume hood.[1] Always wear appropriate Personal Protective Equipment

(PPE).

Required Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety goggles or a face shield.[1]

Lab Coat: A standard laboratory coat is required.[1]

Respiratory Protection: If not working in a fume hood, a NIOSH/MSHA approved respirator is

necessary.[3]
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II. Quantitative Data Summary
The following table summarizes key quantitative data for 4-(Bromomethyl)-2-
fluorobenzonitrile.

Property Value

Molecular Formula C8H5BrFN

Molecular Weight 214.03 g/mol

Melting Point 44-45°C

Boiling Point 275.6 ± 30.0 °C at 760 mmHg

Flash Point 120.5 ± 24.6 °C

Density 1.6 ± 0.1 g/cm³

Storage Temperature 2-8°C

(Data sourced from Chemsrc)[1]

III. Step-by-Step Disposal Protocol
This protocol outlines the procedure for the disposal of small quantities of 4-(Bromomethyl)-2-
fluorobenzonitrile typically found in a research setting.

Materials Needed:

Inert absorbent material (e.g., sand, vermiculite).

Sealable, labeled waste container.

Appropriate PPE (see section I).

Procedure:

Containment:
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For spills, mix the 4-(Bromomethyl)-2-fluorobenzonitrile with an inert absorbent material

such as sand or vermiculite to create a solid, manageable mixture.[1]

For unused or waste product, it can be disposed of in its original container if it is securely

sealed.

Packaging:

Carefully transfer the contained material into a suitable, tightly closed container for

disposal.[1][4]

Ensure the container is properly labeled with the chemical name and associated hazards.

Waste Disposal:

The final disposal of the packaged waste must be conducted through an approved waste

disposal plant.[5]

It is imperative to follow all local, state, and federal regulations regarding chemical waste

disposal.[6] Do not allow the material to enter drains or water courses.[1]

IV. Experimental Workflow and Decision Making
The following diagram illustrates the logical workflow for the proper disposal of 4-
(Bromomethyl)-2-fluorobenzonitrile.
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Caption: Disposal workflow for 4-(Bromomethyl)-2-fluorobenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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